Cas no 622369-35-1 (7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester)

• Product Name: 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester
• CAS No: 622369-35-1
• MF: C₁₃H₁₂FNO₄
• MW: 265.237087249756
• CID: 1064731
• PubChem ID: 12150699
• Update Time: 2025-05-26

7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester
• Ethyl 7-Fluoro-6-Methoxy-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• ethyl 7-fluoro-6-methoxy-4-oxo-1H-quinoline-3-carboxylate
• ethyl 7-fluoro-1,4-dihydro-6-methoxy-4-oxoquinoline-3-carboxylate
• ETHYL 7-FLUORO-4-HYDROXY-6-METHOXYQUINOLINE-3-CARBOXYLATE
• Ethyl 7-fluoro-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate
• EN300-193025
• 622369-35-1
• DTXSID60478620
• DA-33666
• ethyl 7-fluoro-4-hydroxy-6-methoxy-quinoline-3-carboxylate
• Ethyl7-fluoro-6-methoxy-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 851973-16-5
• SCHEMBL2031515
• SB69741
• DB-264081
• FUJNUQDCBRIKRF-UHFFFAOYSA-N
• BP-20260

• MDL： MFCD16036878
• Inchi： 1S/C13H12FNO4/c1-3-19-13(17)8-6-15-10-5-9(14)11(18-2)4-7(10)12(8)16/h4-6H,3H2,1-2H3,(H,15,16)
• InChI Key： FUJNUQDCBRIKRF-UHFFFAOYSA-N
• SMILES： FC1C(=CC2C(C(C(=O)OCC)=CNC=2C=1)=O)OC

Computed Properties

• Exact Mass: 265.07500
• Monoisotopic Mass: 265.07503603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 68.39000
• LogP: 1.85250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester

Introduction to 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester (CAS No. 622369-35-1)

7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester (CAS No. 622369-35-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinolone derivatives, which are known for their broad-spectrum antibacterial properties and have been extensively studied for their pharmacological activities.

The chemical structure of 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester is characterized by a quinoline core with specific functional groups that contribute to its unique properties. The presence of a fluoro group at the 7-position and a methoxy group at the 6-position, along with the ethyl ester functionality, imparts specific pharmacological and chemical characteristics to this compound. These structural features are crucial for its biological activity and have been the focus of numerous studies aimed at understanding its mechanism of action and potential therapeutic uses.

Recent research has highlighted the potential of 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester in various therapeutic areas. One of the most promising applications is in the treatment of bacterial infections. Quinolones, including this compound, are known for their ability to inhibit bacterial DNA gyrase and topoisomerase IV, essential enzymes for DNA replication and transcription. This mechanism of action makes them highly effective against a wide range of Gram-positive and Gram-negative bacteria.

In addition to its antibacterial properties, 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester has shown potential in other therapeutic areas. For instance, studies have explored its anti-inflammatory effects, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The pharmacokinetic properties of 7-Fluoro-1,4-dihydro-6-methoxy-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester have also been investigated. Research has demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further development as a therapeutic agent. The ethyl ester functionality enhances its lipophilicity, which facilitates better absorption and distribution in the body.

Clinical trials have begun to evaluate the safety and efficacy of 7-Fluoro-1,4-dihydro-6-methoxy-4-o xo -3 - quinolinecarboxylic Acid Ethyl Ester. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to further assess its therapeutic potential.

Beyond its therapeutic applications, 7 - Fluoro - 1 , 4 - dihydro - 6 - methoxy - 4 - oxo - 3 - quinolinecarboxylic Acid Ethyl Ester has also been studied for its use in chemical synthesis and as a building block for the development of new compounds. Its unique chemical structure makes it a valuable intermediate in the synthesis of more complex molecules with diverse biological activities.

In conclusion, 7 - Fluoro - 1 , 4 - dihydro - 6 - methoxy - 4 - oxo - 3 - quinolinecarboxylic Acid Ethyl Ester (CAS No . 622369 - 35 - 1) is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the field of medicinal chemistry.